Cas no 2308468-40-6 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylhexanoic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylhexanoic acid
• CAS No: 2308468-40-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6448816
• PubChem ID: 165819276
• Update Time: 2025-10-28

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylhexanoic acid
• EN300-1581565
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylhexanoic acid
• 2308468-40-6

• Inchi： 1S/C28H36N2O5/c1-4-10-19(16-26(31)30-25(27(32)33)15-18(3)5-2)29-28(34)35-17-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,18-19,24-25H,4-5,10,15-17H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t18?,19-,25?/m1/s1
• InChI Key： JDGXWFSTVDXRON-FAFRJYIDSA-N
• SMILES： O(C(N[C@H](CCC)CC(NC(C(=O)O)CC(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylhexanoic acid

Recent Advances in the Study of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylhexanoic acid (CAS: 2308468-40-6)

The compound 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylhexanoic acid (CAS: 2308468-40-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), a widely used technique in the production of therapeutic peptides.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. Researchers have employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), to achieve high-purity batches suitable for pharmaceutical applications. Additionally, the compound's stability under various conditions has been investigated, revealing its robustness in both acidic and basic environments, which is crucial for its handling and storage in laboratory settings.

One of the key findings in recent research is the compound's role as a building block in the synthesis of complex peptide derivatives. Its ability to facilitate the incorporation of non-natural amino acids into peptide chains has opened new avenues for the design of novel therapeutics with improved pharmacokinetic properties. For instance, studies have demonstrated its utility in the synthesis of peptide-based inhibitors targeting specific enzymes involved in disease pathways, such as cancer and infectious diseases.

Furthermore, the compound's compatibility with automated peptide synthesizers has been explored, highlighting its potential for large-scale production. This is particularly relevant given the growing demand for peptide-based drugs in the pharmaceutical industry. The ability to produce high-quality peptides efficiently and cost-effectively is a critical factor in the commercialization of such therapeutics, and 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylhexanoic acid appears to be a valuable tool in this regard.

In conclusion, the latest research on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylhexanoic acid (CAS: 2308468-40-6) underscores its importance in the field of peptide synthesis and drug development. Its unique structural properties, combined with its versatility and stability, make it a promising candidate for further exploration. Future studies are expected to delve deeper into its applications, particularly in the design of next-generation peptide therapeutics with enhanced efficacy and safety profiles.